Cas no 1257550-24-5 (N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide)

• Product Name: N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide
• CAS No: 1257550-24-5
• MF: C₂₃H₃₁N₃O₃
• MW: 397.510545969009
• CID: 6442105
• PubChem ID: 49710045
• Update Time: 2025-06-08

N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide
• AKOS024518714
• N-(adamantan-1-yl)-2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
• N-((3s,5s,7s)-adamantan-1-yl)-2-(3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl)acetamide
• 1257550-24-5
• VU0520617-1
• N-(1-adamantyl)-2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]acetamide
• F5788-3270

• Inchi： 1S/C23H31N3O3/c1-2-29-20-5-3-19(4-6-20)26-8-7-25(22(26)28)15-21(27)24-23-12-16-9-17(13-23)11-18(10-16)14-23/h3-6,16-18H,2,7-15H2,1H3,(H,24,27)
• InChI Key： KSUPKYDNYQHEOS-UHFFFAOYSA-N
• SMILES： O=C(CN1C(N(C2C=CC(=CC=2)OCC)CC1)=O)NC12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 397.23654186g/mol
• Monoisotopic Mass: 397.23654186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.9Ų

Additional information on N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide

Introduction to N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide (CAS No. 1257550-24-5)

N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide, identified by its CAS number 1257550-24-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the imidazolidinone class, characterized by its unique structural framework that combines a rigid adamantane group with an acetoamide moiety. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up a myriad of potential applications in drug discovery and molecular biology.

The structural motif of N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide is particularly intriguing due to the incorporation of the adamantine core. The adamantane group, known for its exceptional stability and hydrophobicity, enhances the compound's solubility in organic solvents and improves its metabolic stability. This characteristic makes it an attractive scaffold for developing pharmacologically active molecules that require prolonged circulation within the biological system.

Furthermore, the ethoxyphenyl substituent at the 4-position of the phenyl ring introduces a hydrophilic element to the molecule, which can influence its binding affinity and selectivity towards biological targets. The combination of these features suggests that this compound may exhibit dual functionality, making it a promising candidate for multitarget drug design. Recent studies have highlighted the importance of such multifunctional molecules in addressing complex diseases by simultaneously modulating multiple biological pathways.

In the realm of medicinal chemistry, N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide has been explored as a potential lead compound for developing novel therapeutic agents. Its unique structural features have prompted researchers to investigate its interactions with various biological targets, including enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The rigid adamantane core provides a stable platform for binding to these targets, while the acetoamide group can serve as a hinge region for optimizing binding interactions.

One of the most compelling aspects of this compound is its potential application in designing small-molecule inhibitors. Inhibitors are crucial tools in drug development, as they can selectively block the activity of specific enzymes or receptors that are aberrantly expressed or mutated in disease states. The structural features of N-(adamantan-1-yl)-2-3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-ylacetamide make it an ideal candidate for generating high-affinity inhibitors with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. These studies have revealed that the adamantine core interacts favorably with hydrophobic pockets of biological targets, while the ethoxyphenyl group engages in π-stacking interactions with aromatic residues. Such insights have guided the optimization of lead structures into potent and selective drug candidates.

The acetoamide moiety in N-(adamantan-1-yl)-2-3-(4-et h oxyphenyl)-2 oxoimidazolidin -1 - y lacet amide also plays a critical role in modulating its biological activity. Acetoamides are well-known pharmacophores that can exhibit diverse biological effects depending on their substitution pattern. In this case, the acetoamide group is positioned strategically to interact with polar residues in biological targets, thereby enhancing binding affinity and selectivity.

Another exciting aspect of this compound is its potential application in developing prodrugs. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. By designing prodrugs based on N-(adamantan -1 - yl) -2 -3 - (4 - ethoxypheny l) - 2 - oxoimidazolidin -1 - y lacet amide , researchers can improve drug delivery by enhancing solubility, reducing toxicity, and prolonging systemic exposure.

The synthesis of N-(adamantan -1 - yl) - 2 -3 - (4 - eth oxypheny l) - 2 oxoimidazolidin - 1 y lacet amide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of an adamantanoyl chloride derivative, which is then reacted with a suitable imidazolidinone precursor under controlled conditions. The introduction of the ethoxyphenyl group is achieved through nucleophilic aromatic substitution or other coupling reactions.

The purification and characterization of this compound are critical steps in ensuring its suitability for further biological evaluation. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly employed techniques for confirming its identity and purity. These analytical methods provide detailed information about the structural integrity and chemical composition of the compound.

In conclusion, N-(adamantan -1 yl) - 23(4 eth oxy pheny l) 22 oxo imid azoli din 11 y lacet amide (CAS No . 1257550245 ) is a structurally complex organic molecule with significant potential in pharmaceutical research . Its unique combination o f functional groups makes it an attractive scaffold for designing novel therapeutic agents . Recent studies have highlighted its promise as a lead compound for developing small-molecule inhibitors , prodrugs , and multitarget drugs . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing complex diseases and improving patient outcomes .